Cas no 885963-33-7 ([1,1'-Biphenyl]-4-methanol,3',4'-difluoro-)

• Product Name: [1,1'-Biphenyl]-4-methanol,3',4'-difluoro-
• CAS No: 885963-33-7
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 711995
• Update Time: 2025-05-21

[1,1'-Biphenyl]-4-methanol,3',4'-difluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol,3',4'-difluoro-
• [4-(2,4-difluorophenyl)phenyl]methanol
• 4-(2,4-Difluorophenyl)benzyl alcohol
• [1,1'-Biphenyl]-4-methanol,3',4'-difluoro
• 4-(3,4-Difluorophenyl)benzyl alcohol
• p-(3,4-difluorophenyl)benzyl alcohol
• (3,4-DIFLUORO-[1,1-BIPHENYL]-4-YL)METHANOL
• [1,1'-Biphenyl]-4-methanol, 3',4'-difluoro-

• MDL： MFCD06858698
• Inchi： 1S/C13H10F2O/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-7,16H,8H2
• InChI Key： IIHYFAOWKMKLES-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(F)=C2)=CC=C(CO)C=C1

Computed Properties

• Exact Mass: 220.07000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 340.3±37.0 °C(Predicted)
• PSA: 20.23000
• LogP: 3.12410
• pka: 14.13±0.10(Predicted)

Additional information on [1,1'-Biphenyl]-4-methanol,3',4'-difluoro-

Comprehensive Overview of [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- (CAS No. 885963-33-7)

[1,1'-Biphenyl]-4-methanol,3',4'-difluoro- (CAS No. 885963-33-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and fine chemical synthesis. This compound, characterized by its unique biphenyl core structure and difluoro substitution, offers a range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug development and advanced material design.

The molecular structure of [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- features a biphenyl backbone with a hydroxymethyl group at the 4-position and fluorine atoms at the 3' and 4' positions. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances the compound's stability and reactivity, which is particularly useful in the development of bioactive molecules and functional materials.

One of the most prominent applications of [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- is in the pharmaceutical industry. The compound serves as a key building block in the synthesis of potential drug candidates, especially those targeting central nervous system (CNS) disorders and inflammatory diseases. Its biphenyl scaffold is a common motif in many FDA-approved drugs, and the introduction of fluorine atoms can improve pharmacokinetic properties such as metabolic stability and membrane permeability.

In addition to pharmaceuticals, [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- finds use in the development of advanced materials. The compound's ability to form stable π-π interactions makes it suitable for creating organic semiconductors, liquid crystals, and other functional materials. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its difluoro substitution can fine-tune electronic properties.

The synthesis of [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- typically involves multi-step organic reactions, including Suzuki-Miyaura coupling and fluorination processes. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for industrial and academic research. Environmental considerations are also being addressed, with greener synthetic routes gaining traction.

Market demand for [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- is on the rise, driven by its expanding applications in high-value industries. Pharmaceutical companies and material science researchers are the primary consumers, with Asia-Pacific and North America leading in production and consumption. The compound's versatility and potential for innovation continue to attract investment in R&D, ensuring its relevance in cutting-edge scientific endeavors.

For researchers and industry professionals seeking reliable sources of [1,1'-Biphenyl]-4-methanol,3',4'-difluoro-, it is essential to partner with reputable suppliers who adhere to strict quality control standards. Proper handling and storage are crucial to maintain the compound's integrity, and safety data sheets (SDS) should always be consulted before use. As the scientific community uncovers new applications for this molecule, its role in advancing technology and medicine is expected to grow significantly.

In summary, [1,1'-Biphenyl]-4-methanol,3',4'-difluoro- (CAS No. 885963-33-7) is a multifaceted compound with broad utility in pharmaceuticals and materials science. Its unique structural features, including the biphenyl core and difluoro substitution, make it a valuable tool for researchers aiming to develop next-generation drugs and functional materials. As innovation in these fields progresses, the importance of this compound is likely to increase, solidifying its position as a critical component in modern chemistry.